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Compound of Interest

Compound Name: Adipic acid-13C6

Cat. No.: B571474

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and best practices for the safe
storage, handling, and stability assessment of Adipic acid-13Ce. Adipic acid-'3Ce is a stable,
non-radioactive, isotopically labeled compound used as an internal standard in quantitative
analyses such as mass spectrometry and NMR, as well as in metabolic flux analysis. Proper
management of this valuable reagent is critical to ensure its chemical purity, isotopic integrity,
and the safety of laboratory personnel.

Storage and Stability

Adipic acid-13Ce is a stable solid under recommended storage conditions.[1][2] The primary
factors that can affect its stability are moisture, excessive heat, and incompatible materials.

Recommended Storage Conditions

To ensure the long-term stability and integrity of Adipic acid-13Cs, it is recommended to store it
in a cool, dry, and well-ventilated area.[3] The following table summarizes the key storage
parameters.
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Parameter Recommendation Source(s)

Room temperature, not to
Temperature [3]
exceed 30°C.

Store in a dry environment.
Humidity Adipic acid is not considered to  [1]

be hygroscopic.

Light Store away from direct light.

] Keep in a tightly sealed,
Container o ) [3]
original container.

No special atmosphere is
Atmosphere _
generally required.

) 2 years when stored properly
Shelf Life _ _ [3]
in sealed packaging.

Incompatible Materials and Conditions to Avoid

To prevent degradation or hazardous reactions, avoid storing Adipic acid-13Ce with the
following:

e Strong Oxidizing Agents: Can cause a violent reaction.
o Strong Bases/Alkalis: Can lead to a reaction.
o Ammonia: Substance to be avoided.

» Heat and Ignition Sources: Adipic acid is a combustible solid and dust may form explosive
mixtures with air.[4]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is essential to minimize exposure and ensure a safe
laboratory environment.
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Personal Protective Equipment (PPE)

The following PPE should be worn when handling Adipic acid-13Ce:

PPE

Specification Source(s)

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

Body Protection

Laboratory coat.

Respiratory Protection

Not required under normal
conditions of use with
adequate ventilation. If dust is
generated, a NIOSH-approved
respirator for dusts should be

used.

Handling Procedures

General Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Use in

a well-ventilated area or in a chemical fume hood.

Dispensing: When weighing and dispensing, do so in a designated area, such as a weighing

hood or a fume hood, to minimize dust inhalation.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

the compound is handled or stored.

Disposal

Dispose of Adipic acid-3Ce and any contaminated materials in accordance with local, state,

and federal regulations. As a non-radioactive, isotopically labeled compound, it does not

typically require special disposal procedures beyond those for the unlabeled chemical.
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However, it is crucial to consult your institution's environmental health and safety (EHS) office
for specific guidance.

Experimental Protocols for Quality Assessment

Regularly assessing the chemical purity and isotopic enrichment of Adipic acid-13Ce is crucial,
especially for long-term studies or when using it as a quantitative standard. The following are
representative analytical methods that can be adapted for this purpose.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is suitable for determining the chemical purity of Adipic acid-13Ce and detecting
any degradation products.

Parameter Specification

C18 reverse-phase column (e.g., 4.6 mm x 250

Column ) )
mm, 5 um particle size)
Isocratic elution with a mixture of aqueous buffer
) and organic solvent. For example, 95:5 (v/v) 25
Mobile Phase .
mM potassium phosphate buffer (pH 2.5) and
acetonitrile.
Flow Rate 1.0 mL/min
Injection Volume 10 uL
Column Temperature 30°C
Detection UV at 210 nm
Accurately weigh and dissolve a sample of
Sample Preparation Adipic acid-13Ce in the mobile phase to a known

concentration (e.g., 1 mg/mL).

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Isotopic Enrichment
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GC-MS can be used to assess both the chemical purity and the isotopic enrichment of Adipic
acid-13Ce. Derivatization is typically required to increase the volatility of the dicarboxylic acid.

Parameter Specification

Esterification with a suitable agent (e.g., BFs in
Derivatization methanol or diazomethane) to form the dimethyl

ester of adipic acid.

A non-polar or medium-polarity capillary column

GC Column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 pum film
thickness).

Carrier Gas Helium at a constant flow rate of 1 mL/min.

Injection Mode Splitless injection.

Initial temperature of 80°C, hold for 2 minutes,

Temperature Program then ramp to 250°C at 10°C/min, and hold for 5
minutes.
MS lonization Electron lonization (El) at 70 eV.

Full scan mode to identify impurities and
) selected ion monitoring (SIM) to determine
MS Detection ) ] ] ) ]
isotopic enrichment by comparing the ion

signals of the labeled and unlabeled fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Integrity and Isotopic Enrichment

13C NMR is a direct method to confirm the positions and extent of isotopic labeling.
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Parameter Specification

Solvent Deuterated solvent such as DMSO-ds or D20.

A high-field NMR spectrometer (e.g., 400 MHz
Spectrometer

or higher).

Experiment Standard 3C NMR with proton decoupling.
The 13C spectrum of Adipic acid-13Ce will show
enhanced signals at approximately 174 ppm

Expected Chemical Shifts (carboxyl carbons) and between 24-34 ppm

(methylene carbons) compared to the natural

abundance spectrum.

Logical Workflow for Storage and Handling

The following diagram illustrates the key steps for the safe and effective management of Adipic
acid-13Ce in a research environment.
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Workflow for Adipic Acid-3Ce Management
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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